Cas no 877633-29-9 (N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide)

• Product Name: N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide
• CAS No: 877633-29-9
• MF: C₁₉H₂₃FN₄O₃
• MW: 374.409327745438
• CID: 5805879
• PubChem ID: 16809930
• Update Time: 2025-06-09

N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-methyloxamide
• SR-01000020055-1
• N1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-methyloxalamide
• AKOS024653753
• 877633-29-9
• SR-01000020055
• F2504-0342
• N'-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N-methylethanediamide
• N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide

• Inchi： 1S/C19H23FN4O3/c1-21-18(25)19(26)22-13-16(17-7-4-12-27-17)24-10-8-23(9-11-24)15-6-3-2-5-14(15)20/h2-7,12,16H,8-11,13H2,1H3,(H,21,25)(H,22,26)
• InChI Key： OIGCDNFNLHLUFP-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 374.17541877g/mol
• Monoisotopic Mass: 374.17541877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.8Ų

Additional information on N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide

Introduction to N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide (CAS No. 877633-29-9)

N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 877633-29-9, belongs to a class of molecules that are often explored for their pharmacological properties. The presence of both piperazine and furan moieties in its structure suggests a high degree of molecular complexity, which can be leveraged for designing novel therapeutic agents.

The chemical structure of N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide features a central ethanediamide backbone, which is flanked by two distinct aromatic rings. The fluorophenyl group attached to the piperazine ring introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many drug candidates. Additionally, the furan ring contributes to the molecule's overall heterocyclic nature, providing additional sites for potential interactions with biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in medicinal chemistry. These molecules often exhibit a wide range of biological activities, making them valuable candidates for drug discovery. The piperazine moiety, in particular, is well-known for its presence in numerous pharmacologically active agents, including antipsychotics, antidepressants, and antihistamines. Its ability to form stable hydrogen bonds and interact with various biological receptors makes it a versatile scaffold for drug design.

The fluorophenyl group in N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N-methylethanediamide adds another layer of complexity and functionality to the molecule. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate electronic properties, improve binding affinity, and enhance pharmacokinetic profiles. The presence of this group suggests that the compound may exhibit enhanced stability and prolonged half-life upon administration.

Moreover, the furan ring in the compound's structure is another key feature that contributes to its potential biological activity. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The conjugation of the furan ring with the piperazine moiety creates a rigid framework that can facilitate optimal interaction with biological targets. This structural arrangement may lead to the development of novel therapeutic agents with improved efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. N'-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-y)ethyl}-N-methylethanediamide (CAS No. 877633-29-9) has been subjected to various computational studies to evaluate its binding affinity and potential interactions with biological targets. Preliminary results suggest that this compound may exhibit significant activity against certain enzymes and receptors involved in neurological disorders.

The synthesis of N'-{2-4-(2-fluorophenyl)piperazin-1-y l)-N-methylethanediamide involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions has been employed to streamline the synthetic pathway. These methods not only improve efficiency but also minimize unwanted byproducts, leading to a more sustainable production process.

In conclusion, N'-{2--(fura n--(flu oroph en y l)piper azin--1--y l)-N-meth y lethanedi am ide} (CAS No. 877633--29--9) is a promising compound with a unique chemical structure that warrants further investigation. Its potential biological activities make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents for various diseases. As research in this field continues to evolve, it is expected that compounds like this will play a significant role in addressing unmet medical needs.